Cas no 1436107-34-4 (N-[Cyano(cyclohexyl)methyl]-3-(4,5-dimethyl-2-oxo-1,3-thiazol-3-YL)propanamide)

• Product Name: N-[Cyano(cyclohexyl)methyl]-3-(4,5-dimethyl-2-oxo-1,3-thiazol-3-YL)propanamide
• CAS No: 1436107-34-4
• MF: C₁₆H₂₃N₃O₂S
• MW: 321.437722444534
• CID: 6427523
• PubChem ID: 71979381
• Update Time: 2025-08-05

N-[Cyano(cyclohexyl)methyl]-3-(4,5-dimethyl-2-oxo-1,3-thiazol-3-YL)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[CYANO(CYCLOHEXYL)METHYL]-3-(4,5-DIMETHYL-2-OXO-1,3-THIAZOL-3-YL)PROPANAMIDE
• AKOS016961278
• Z1337068518
• 1436107-34-4
• N-[cyano(cyclohexyl)methyl]-3-(4,5-dimethyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl)propanamide
• EN300-26687685
• N-[Cyano(cyclohexyl)methyl]-3-(4,5-dimethyl-2-oxo-1,3-thiazol-3-YL)propanamide

• Inchi： 1S/C16H23N3O2S/c1-11-12(2)22-16(21)19(11)9-8-15(20)18-14(10-17)13-6-4-3-5-7-13/h13-14H,3-9H2,1-2H3,(H,18,20)
• InChI Key： HQPDOVDQAWNJRR-UHFFFAOYSA-N
• SMILES： S1C(N(C(C)=C1C)CCC(NC(C#N)C1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 321.15109816g/mol
• Monoisotopic Mass: 321.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 98.5Ų

Additional information on N-[Cyano(cyclohexyl)methyl]-3-(4,5-dimethyl-2-oxo-1,3-thiazol-3-YL)propanamide

N-[Cyano(cyclohexyl)methyl]-3-(4,5-dimethyl-2-oxo-1,3-thiazol-3-YL)propanamide: A Comprehensive Overview

N-[Cyano(cyclohexyl)methyl]-3-(4,5-dimethyl-2-oxo-1,3-thiazol-3-YL)propanamide is a complex organic compound with the CAS number 1436107-34-4. This compound belongs to the class of amides and features a unique structure that combines a cyclohexyl group with a thiazole ring. The presence of the cyano group and the thiazole moiety suggests potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its promising properties in drug design and catalytic processes.

The molecular structure of this compound is characterized by a propanamide backbone linked to a cyclohexylmethyl group via a cyano bridge. The thiazole ring, which is substituted with two methyl groups at positions 4 and 5, contributes to the compound's stability and reactivity. This combination of structural elements makes it an interesting candidate for exploring new chemical reactions and biological activities. Researchers have reported that the compound exhibits moderate inhibitory activity against certain enzymes, making it a potential lead molecule for drug development.

One of the most recent advancements in understanding this compound involves its role in catalytic asymmetric synthesis. Scientists have utilized its chiral properties to develop efficient catalysts for asymmetric reactions, which are crucial in the production of enantiomerically pure compounds. This breakthrough has opened new avenues for its application in the pharmaceutical industry, where enantiopure compounds are essential for drug efficacy and safety.

In addition to its catalytic applications, N-[Cyano(cyclohexyl)methyl]-3-(4,5-dimethyl-2-oxo-1,3-thiazol-3-YL)propanamide has shown promise in agrochemical research. Studies have demonstrated its ability to inhibit plant pathogens at low concentrations, suggesting its potential as a fungicide or bactericide. This property is particularly valuable given the increasing demand for sustainable agricultural practices and eco-friendly pest control solutions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent optimizations in synthetic protocols have significantly improved the yield and purity of the product. These improvements are attributed to the use of novel catalysts and reaction conditions that enhance selectivity and minimize side reactions.

From an environmental perspective, researchers have evaluated the biodegradability of this compound to assess its environmental impact. Initial studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term persistence in ecosystems. Further research is needed to develop strategies for mitigating its environmental footprint while maintaining its beneficial properties.

In conclusion, N-[Cyano(cyclohexyl)methyl]-3-(4,5-dimethyl-2-oxo-1,3-thiazol-3-YL)propanamide represents a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play a significant role in advancing scientific and technological innovations.